Cas no 2172006-42-5 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid
• CAS No: 2172006-42-5
• MF: C₂₇H₃₀N₂O₅S
• MW: 494.602506160736
• CID: 6290418
• PubChem ID: 165565772
• Update Time: 2025-06-29

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}cyclobutane-1-carboxylic acid
• (1s,3s)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}cyclobutane-1-carboxylic acid
• (1r,3r)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}cyclobutane-1-carboxylic acid
• 2172006-42-5
• EN300-1552057
• EN300-1552058
• 2171265-90-8
• EN300-1552038
• 2171191-77-6

• Inchi： 1S/C27H30N2O5S/c30-24(28-18-13-17(14-18)25(31)32)15-27(9-11-35-12-10-27)29-26(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XAVYGGPNKHEZIJ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(CC(NC1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 494.18754324g/mol
• Monoisotopic Mass: 494.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid, identified by the CAS number 2172006-42-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclobutane ring, a thiane moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule, making it a valuable asset in chemical research and development.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound involves multi-step processes, including the formation of the cyclobutane ring and the subsequent attachment of the Fmoc group. Researchers have employed various strategies, such as transition-metal-catalyzed cyclizations and nucleophilic substitutions, to achieve high yields and excellent stereochemical control. These methods not only highlight the ingenuity of modern synthetic techniques but also pave the way for further exploration into similar structures with enhanced properties.

The structural complexity of this compound makes it an ideal candidate for studying molecular interactions and reactivity. For instance, the thiane moiety, which is a sulfur-containing analog of cyclopropane, exhibits unique electronic properties that can influence the overall reactivity of the molecule. Recent studies have demonstrated that such systems can serve as platforms for developing novel catalytic cycles or as building blocks for advanced materials. Furthermore, the presence of the Fmoc group allows for controlled deprotection reactions, which are crucial in applications such as peptide synthesis and drug delivery systems.

In terms of applications, this compound has shown promise in several fields. In pharmaceutical research, its structure suggests potential use as a scaffold for developing bioactive molecules with tailored pharmacokinetic profiles. Additionally, its ability to form stable complexes with metal ions has led to investigations into its utility in coordination chemistry and catalysis. Recent findings indicate that derivatives of this compound can act as efficient catalysts in organic transformations, particularly in asymmetric synthesis.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure, conformational flexibility, and reactivity patterns. These computational studies complement experimental work by predicting optimal reaction conditions and guiding synthetic strategies. For example, density functional theory (DFT) calculations have revealed that the Fmoc group significantly modulates the electronic environment around the thiane moiety, influencing its reactivity in nucleophilic attacks.

Moreover, this compound's role in material science is gaining traction. Its unique combination of rigidity and functionality makes it a candidate for designing advanced polymers or supramolecular assemblies. Researchers have explored its potential as a linker in metal-organic frameworks (MOFs), where its ability to coordinate with metal ions could lead to highly porous materials with applications in gas storage and separation.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}cyclobutane-1-carboxylic acid represents a cutting-edge molecule with multifaceted applications across chemistry and related disciplines. Its intricate structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new properties and uses, this compound stands at the forefront of modern chemical exploration.